2-[(4-Aminopiperidin-1-yl)methyl]benzonitrile dihydrochloride

• IUPAC Name: 2-[(4-aminopiperidin-1-yl)methyl]benzonitrile;dihydrochloride
• InChI: InChI=1S/C13H17N3.2ClH/c14-9-11-3-1-2-4-12(11)10-16-7-5-13(15)6-8-16;;/h1-4,13H,5-8,10,15H2;2*1H
• InChI Key: CWDGNGCFWKOQDJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)CC2=CC=CC=C2C#N.Cl.Cl
• Molecular Formula: C13H19Cl2N3
• Molecular Weight: 288.21 g/mol

Description

2-[(4-Aminopiperidin-1-yl)methyl]benzonitrile dihydrochloride, also known as 2-Aminobenzonitrile dihydrochloride (2-ABN-dihydrochloride), is an organic compound consisting of a benzene ring attached to a piperidine ring. It is a white crystalline solid, soluble in water and alcohol, and is used in a variety of scientific research applications.

Scientific Research Applications

Synthesis and Chemical Applications

• Practical Synthesis of Intermediates : A study by Qiu et al. (2009) developed a practical pilot-scale method for the preparation of 2-fluoro-4-bromobiphenyl, which is a key intermediate for the manufacture of non-steroidal anti-inflammatory and analgesic materials. This reflects the type of synthetic research that might involve similar complex molecules for pharmaceutical applications (Qiu et al., 2009).

Biological Activities and Applications

• DNA Minor Groove Binders : A review on Hoechst 33258, a synthetic dye known to bind strongly to the minor groove of double-stranded B-DNA, highlights the importance of molecular structures in developing drugs with specific DNA interactions. This provides a perspective on how molecular design, including compounds like 2-[(4-Aminopiperidin-1-yl)methyl]benzonitrile dihydrochloride, can be crucial in creating novel therapeutic agents (Issar & Kakkar, 2013).

Environmental and Toxicological Research

• Degradation and Toxicology of Herbicides : Studies on the degradation, toxicity, and environmental behavior of herbicides like 2,4-D offer insights into the environmental impact and safety assessments necessary for chemical compounds. This includes understanding the stability, degradation pathways, and potential environmental and health risks associated with chemical substances (Zuanazzi et al., 2020).

Advanced Oxidation Processes

• Degradation of Pharmaceuticals : Research into advanced oxidation processes for the treatment of pharmaceutical contaminants in water, such as acetaminophen, explores mechanisms and by-products of degradation. This type of study could be relevant for assessing the environmental fate and treatment of a variety of chemical compounds, including potential pharmaceutical applications of 2-[(4-Aminopiperidin-1-yl)methyl]benzonitrile dihydrochloride (Qutob et al., 2022).

Mechanism of Action

Target of Action

The primary target of 2-[(4-Aminopiperidin-1-yl)methyl]benzonitrile dihydrochloride is Dipeptidyl peptidase 4 (DPP-4) . DPP-4 is an enzyme that plays a significant role in glucose metabolism, making it a potential target for the treatment of type 2 diabetes .

Mode of Action

It is believed to interact with its target, dpp-4, and modulate its activity . This interaction could lead to changes in the regulation of glucose metabolism .

Biochemical Pathways

The biochemical pathways affected by this compound are related to glucose metabolism . By modulating the activity of DPP-4, it could potentially influence the insulin signaling pathway and other related metabolic pathways .

Result of Action

Given its target, it is likely that it could influence cellular processes related to glucose metabolism .

Action Environment

The action, efficacy, and stability of 2-[(4-Aminopiperidin-1-yl)methyl]benzonitrile dihydrochloride could be influenced by various environmental factors. These could include the physiological environment within the body, such as pH and temperature, as well as external factors such as storage conditions